Methyl 4-oxothiochromane-3-carboxylate

• Molecular Formula: C11H10O3S
• Molecular Weight: 222.26 g/mol
• IUPAC Name: methyl 4-oxo-2,3-dihydrothiochromene-3-carboxylate
• InChI: InChI=1S/C11H10O3S/c1-14-11(13)8-6-15-9-5-3-2-4-7(9)10(8)12/h2-5,8H,6H2,1H3
• InChI Key: XBZZDZFHFUDIQJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CSC2=CC=CC=C2C1=O

Description

Methyl 4-oxothiochromane-3-carboxylate is a useful research compound. Its molecular formula is C11H10O3S and its molecular weight is 222.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

LHMDS (1.12 g, 6.7 mmol) dissolved in anhydrous THF (7 ml) was cooled to −78° C. under N2. Thiochroman-4-one (1.00 g, 6.1 mmol) in anhydrous THF (20 ml) was added dropwise under 20 minutes. After an additional 60 minutes methyl cyanoformate (0.62 g, 7.3 mmol) in anhydrous THF (1.5 ml) was added dropwise under 5 minutes and the suspension was then stirred at −78° C. for 80 minutes. The suspension was poured onto 10% NH4Cl and extracted with ether. The organic phase was washed with water, dried (Na2SO4), filtered and the solvent evaporated. The crude product was purified by chromatography on silica gel (heptane-ethyl acetate 10:1) to yield 4-oxo-thiochroman-3-carboxylic acid methyl ester (0.65 g): 1H NMR (400 MHz, CDCl3; enol tautomer) δ 12.64 (1H, s), 7.83 (1H, d), 7.25-7.29 (2H, m), 7.16-7.20 (1H, m), 3.84 (3H, s), 3.71 (2H, s).

Synthesis routes and methods II

Procedure details

Dry tetrahydrofuran (60 ml) was cooled under nitrogen atmosphere to −50 to −60° C. 1M Lithium bis(trimethylsily)amide solution in hexane (56 ml, 56 mmol) was added. The temperature was kept at −50 to −60° C. and thiochroman-4-one was added dropwise over 20 min. Stirring was continued at low temperature for 60 min. Methyl cyanoformate (4.84 ml, 60.9 mmol) was added dropwise over 5 min to the reaction mixture. The obtained suspension was stirred at −50 to −60° C. for 80 min and then allowed to warm up to room temperature. Saturated ammonium chloride solution (100 ml) was added. The phases were separated, the aqueous phase extracted with ethyl acetate (2×100 ml). The combined organic phases were washed with water (50 ml), dried over magnesium sulphate, filtered and concentrated under vacuum. An orange oil was obtained and purified by column chromatography. The title compound was isolated as a yellow solid (4.70 g, 21.1 mmol, 42%). LCMS: m/z 221 [M−H]+. Intermediate 7: Preparation of 4-(3-Oxo-3a,4-dihydro-3H-thiochromeno[4,3-c]pyrazol-2-yl)-benzoic Acid